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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylphenol

Cat. No.: B073991

An In-Depth Technical Guide to 2,4-Dichloro-6-methylphenol (CAS 1570-65-6)

Foreword: A Multifaceted Halogenated Phenol

2,4-Dichloro-6-methylphenol, a halogenated derivative of cresol, is a compound of significant
interest due to its potent antimicrobial properties. This guide provides a comprehensive
technical overview of its chemical characteristics, synthesis, mechanisms of action,
applications, and toxicological profile. The information herein is synthesized from established
scientific literature and databases to support advanced research and development activities.

Core Chemical and Physical Identity

2,4-Dichloro-6-methylphenol, registered under CAS number 1570-65-6, is a white to off-white
crystalline solid with a slight phenolic odor.[1][2] Its fundamental structure consists of a phenol
ring substituted with two chlorine atoms at positions 2 and 4, and a methyl group at position 6.
[1] This specific substitution pattern is critical to its chemical behavior and biological activity.

Table 1: Physicochemical Properties of 2,4-Dichloro-6-methylphenol
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Property Value Source(s)
CAS Number 1570-65-6 [112][3114]
Molecular Formula C7HeCI20 [1][2][3]14]
Molecular Weight ~177.03 g/mol [1112]14]
IUPAC Name 2,4-dichloro-6-methylphenol [3114]
White to off-white crystalline
Appearance ) [1112]
powder/solid
Sparingly soluble in water;
Solubility Soluble in organic solvents like  [1]
ethanol and acetone
WJIQZZLQMLIPKQH-
INChl Key Qzz1LQ Q [2][3]
UHFFFAOYSA-N
SMILES Cclcc(Cl)ee(Clyclo [3][5]

Synthesis Pathway: Chlorination of p-Cresol

The synthesis of chlorinated phenols often involves the direct chlorination of a phenol

precursor. While specific industrial synthesis protocols for 2,4-dichloro-6-methylphenol are

proprietary, a common approach involves the controlled chlorination of p-cresol (4-

methylphenol). Patents related to similar compounds, such as 2,6-dichloro-4-methylphenol,

describe processes where 4-methylphenol is chlorinated and subsequently treated with a

reductant to achieve the desired product in high purity.[6][7] The regioselectivity of the

chlorination is a key challenge, influenced by catalysts and reaction conditions.

p-Cresol Reactant
(4-Methylphenol)

Conceptual Synthesis Workflow

Chlorination Forms ) ]
(e.g., with SO2Cl2 or HCI/H202) HChlorlnated Mixture

2,4-Dichloro-6-methylphenol
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Caption: Conceptual workflow for the synthesis of 2,4-Dichloro-6-methylphenol.

Antimicrobial Mechanism of Action

2,4-Dichloro-6-methylphenol exhibits broad-spectrum activity against a range of
microorganisms, including bacteria, fungi, and viruses.[1] Its primary mechanism of action is
characteristic of phenolic compounds: the disruption of microbial cellular integrity and function.

Core Mechanisms:

e Membrane Disruption: The compound compromises the microbial cell membrane, leading to
increased permeability, leakage of essential intracellular components (such as ions and
metabolites), and ultimately, cell death.[1]

e Enzyme Inhibition: It inhibits essential enzymes within the microorganism, interfering with
critical metabolic pathways necessary for growth and proliferation.[1]

This dual-action approach makes it an effective agent for controlling microbial contamination.|[1]
The lipophilic nature of the phenol ring allows it to penetrate the lipid-rich cell membranes,
while the electronegative chlorine atoms enhance its antimicrobial potency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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